Cas no 1806877-53-1 (Ethyl 5-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 5-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1806877-53-1
• MF: C₁₁H₉ClF₅NO₂
• MW: 317.639679670334
• CID: 4871455
• Update Time: 2025-10-30

Ethyl 5-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9ClF5NO2/c1-2-20-7(19)3-5-8(11(15,16)17)6(12)4-18-9(5)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： JOIIGGQMKSEARJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(CC(=O)OCC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate

Ethyl 5-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate: A Comprehensive Overview

The compound Ethyl 5-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate, identified by the CAS number 1806877-53-1, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at position 5, a difluoromethyl group at position 2, and a trifluoromethyl group at position 4. Additionally, the acetate ester group is attached at position 3 of the pyridine ring.

The synthesis of Ethyl 5-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate involves a series of intricate organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and esterification. These reactions are carefully optimized to ensure high yield and purity of the final product. The presence of multiple fluorinated groups in the molecule imparts unique electronic and steric properties, making it an interesting candidate for various applications.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Specifically, its ability to act as a herbicide has been extensively investigated. The fluorinated groups in the molecule enhance its stability and bioavailability, making it effective against a wide range of weeds. Furthermore, its selectivity towards certain plant species has been demonstrated in controlled experiments, suggesting its potential as a targeted herbicide.

In the realm of pharmaceutical research, this compound has shown promise as a lead molecule for drug development. Its structure allows for modulation of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Researchers have explored its potential as an inhibitor of specific enzymes involved in disease pathways, particularly in oncology and neurodegenerative disorders. The trifluoromethyl group has been shown to enhance lipophilicity, which is crucial for drug delivery across biological membranes.

The application of Ethyl 5-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate extends beyond traditional chemistry into the domain of materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts for industrial processes. For instance, it has been used as a ligand in palladium-catalyzed cross-coupling reactions, which are fundamental in organic synthesis.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Studies have shown that under specific environmental conditions, such as soil microbial activity or photodegradation, the compound undergoes slow degradation. This information is vital for assessing its environmental impact and ensuring sustainable practices during its production and application.

In conclusion, Ethyl 5-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetate (CAS No: 1806877-53-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in research and industry. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific knowledge and technological innovation remains significant.